D-Erythrose
D-Erythrose
D-erythrose is the D-enantiomer of erythrose. It has a role as a plant metabolite. It is an enantiomer of a L-erythrose.
Erythrose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
D-Erythrose is a natural product found in Roccella fuciformis, Arabidopsis thaliana, and other organisms with data available.
Erythrose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
D-Erythrose is a natural product found in Roccella fuciformis, Arabidopsis thaliana, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1758-51-6
VCID:
VC21216639
InChI:
InChI=1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4+/m0/s1
SMILES:
C(C(C(C=O)O)O)O
Molecular Formula:
C4H8O4
Molecular Weight:
120.10 g/mol
D-Erythrose
CAS No.: 1758-51-6
Cat. No.: VC21216639
Molecular Formula: C4H8O4
Molecular Weight: 120.10 g/mol
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Specification
| Description | D-erythrose is the D-enantiomer of erythrose. It has a role as a plant metabolite. It is an enantiomer of a L-erythrose. Erythrose is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). D-Erythrose is a natural product found in Roccella fuciformis, Arabidopsis thaliana, and other organisms with data available. |
|---|---|
| CAS No. | 1758-51-6 |
| Molecular Formula | C4H8O4 |
| Molecular Weight | 120.10 g/mol |
| IUPAC Name | (2R,3R)-2,3,4-trihydroxybutanal |
| Standard InChI | InChI=1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4+/m0/s1 |
| Standard InChI Key | YTBSYETUWUMLBZ-IUYQGCFVSA-N |
| Isomeric SMILES | C([C@H]([C@H](C=O)O)O)O |
| SMILES | C(C(C(C=O)O)O)O |
| Canonical SMILES | C(C(C(C=O)O)O)O |
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